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Compound of Interest

Compound Name: 1-Butyl-4-isocyanatobenzene

CAS No.: 69342-47-8

Cat. No.: B1273756

Get Quote

4-tert-Butylphenyl isocyanate is a valuable reagent in organic synthesis, particularly in the

development of novel pharmaceuticals and materials due to the reactive isocyanate functional

group. This reactivity, however, necessitates a thorough understanding of its potential hazards

and the implementation of rigorous safety protocols. This guide provides a comprehensive

overview of the critical safety information for 4-tert-Butylphenyl isocyanate, moving beyond a

standard Safety Data Sheet (SDS) to offer practical insights and detailed procedures for its

safe handling, storage, and disposal in a research and development setting. The causality

behind each recommendation is explained to foster a culture of safety and scientific integrity.

Chemical and Physical Properties: A Foundation for
Safe Handling
A precise understanding of a chemical's properties is fundamental to anticipating its behavior

and mitigating risks. 4-tert-Butylphenyl isocyanate is a combustible liquid that is sensitive to

moisture.[1][2] Its key physical and chemical characteristics are summarized below.
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Property Value Source

CAS Number 1943-67-5 [1][3][4]

Molecular Formula C11H13NO [1][4]

Molecular Weight 175.23 g/mol [1][3]

Appearance Light yellow liquid [1]

Boiling Point 236-237 °C [1][3][4]

Density 0.986 g/mL at 25 °C [3][4]

Refractive Index n20/D 1.5190 [3]

Flash Point 98.9 °C (210.0 °F) - closed cup [3]

Storage Temperature 2-8°C [3]

The relatively high boiling point indicates low volatility at room temperature, but the presence of

a flash point well above room temperature suggests that it is a combustible liquid, not highly

flammable.[3] The key takeaway for laboratory practice is that while it doesn't pose an

immediate fire risk at ambient temperatures, ignition sources should still be controlled,

especially during heating operations. Its moisture sensitivity is a critical handling parameter, as

isocyanates react with water.[2][5]

Hazard Identification and Toxicological Profile
4-tert-Butylphenyl isocyanate presents multiple health hazards, classified as harmful if

swallowed, in contact with skin, or inhaled.[1][6] It is also a skin and eye irritant and may cause

respiratory irritation.[1][6] A significant concern with isocyanates, in general, is their potential to

act as sensitizers, meaning that initial exposure may lead to an allergic-type reaction upon

subsequent, even minimal, contact.[2][7]

GHS Hazard Classifications:[3]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)
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Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Respiratory Sensitization (Category 1)

Skin Sensitization (Category 1)

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system

The primary target organ for this chemical is the respiratory system.[3] Inhalation can lead to

irritation, and for sensitized individuals, asthma-like symptoms.[2][8] The toxicological

properties have not been fully investigated, which warrants a cautious approach, treating the

substance with a high degree of respect.[1]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Defense
A robust safety strategy relies on a hierarchy of controls, prioritizing engineering solutions over

personal protective equipment.

Engineering Controls
The primary engineering control for handling 4-tert-Butylphenyl isocyanate is a certified

chemical fume hood to manage airborne concentrations.[1] A safety shower and eyewash

station must be readily accessible in the immediate work area.[1][8]

Caption: Hierarchy of controls for managing chemical risks.

Personal Protective Equipment (PPE)
While engineering controls are paramount, appropriate PPE is mandatory as the final line of

defense.[9]

Eye Protection: Chemical safety goggles are required.[1] For tasks with a higher splash risk,

a face shield should be worn in addition to goggles.[3][8]
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Skin Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.[9]

Standard disposable gloves may not provide adequate protection.[9] A lab coat or chemical-

resistant apron must be worn.[1]

Respiratory Protection: For routine operations within a fume hood, respiratory protection may

not be necessary. However, for weighing larger quantities, in case of a spill, or if engineering

controls are not sufficient, a respirator with an organic vapor cartridge is required.[1][9]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to prevent accidental exposure

and maintain the chemical's integrity.

Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items. Have spill cleanup

materials readily available.

Donning PPE: Wear a lab coat, chemical safety goggles, and appropriate gloves.

Dispensing: Work exclusively within the fume hood. Avoid generating aerosols. For transfers,

use a syringe or cannula for liquid transfers.

Post-Handling: Thoroughly wash hands and forearms with soap and water after handling,

even if gloves were worn.[1] Decontaminate any surfaces that may have come into contact

with the chemical.

Storage Protocol
Container: Keep the container tightly closed when not in use to prevent moisture

contamination and vapor release.[2]

Location: Store in a cool, dry, and well-ventilated area.[2] The recommended storage

temperature is between 2-8°C.[3]

Incompatibilities: Store away from strong oxidizing agents, water, and sources of heat or

ignition.[1][2]
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Segregation: Store separately from incompatible materials.

Storage Protocol

Handling Protocol
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Caption: Workflow for the safe storage and handling of 4-tert-Butylphenyl Isocyanate.

Emergency Procedures: Preparedness and
Response
In the event of an accidental exposure or spill, a swift and correct response is crucial.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult,

administer oxygen.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical

attention.[1]

Spill Response
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid directing airflow in a way that spreads

the vapor.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as vermiculite or sand. Do not use combustible materials like paper towels.

Neutralize (for small spills): For small spills, a decontamination solution of 5-10% sodium

carbonate in water can be carefully applied to the absorbed material to react with the

isocyanate.

Collect and Dispose: Carefully scoop the absorbed and neutralized material into a labeled,

sealable container for hazardous waste disposal.[1]
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Decontaminate: Wash the spill area thoroughly with soap and water.[1]

Stability and Reactivity
4-tert-Butylphenyl isocyanate is stable under recommended storage conditions.[1] However, it

is reactive with certain substances:

Incompatible Materials: Strong oxidizing agents.[1]

Conditions to Avoid: Moisture, heat, and incompatible products.[1][2] Isocyanates can react

exothermically with amines, alcohols, and bases.[5]

Hazardous Decomposition Products: Upon combustion, it may produce toxic gases such as

carbon oxides and nitrogen oxides.[1]

Disposal Considerations
All waste containing 4-tert-Butylphenyl isocyanate must be treated as hazardous waste.[1] It

should be disposed of in accordance with federal, state, and local regulations.[1] Do not

dispose of it down the drain.[1]

Conclusion
4-tert-Butylphenyl isocyanate is a versatile chemical intermediate that can be used safely with

the appropriate precautions. A comprehensive safety approach, integrating engineering

controls, diligent use of personal protective equipment, and strict adherence to established

protocols, is essential for mitigating the risks associated with its use. By understanding the

"why" behind these safety measures, researchers can foster a proactive safety culture that

protects themselves, their colleagues, and the integrity of their scientific work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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